88-74-4

2-Nitroaniline

In Stock

• CAS RN:
• 88-74-4

• Formula:
• C6H6N2O2

• InChI:
• InChI=1S/C6H6N2O2/c7-5-3-1-2-4-6(5)8(9)10/h1-4H,7H2

• InChIKey:
• DPJCXCZTLWNFOH-UHFFFAOYSA-N

• O-nitroaniline is an orange solid with a musty odor. Sinks and mixes slowly with water. (USCG, 1999)

Tributyl borate

In Stock

• CAS RN:
• 688-74-4

• Formula:
• C12H27BO3

• InChI:
• InChI=1S/C12H27BO3/c1-4-7-10-14-13(15-11-8-5-2)16-12-9-6-3/h4-12H2,1-3H3

• InChIKey:
• LGQXXHMEBUOXRP-UHFFFAOYSA-N

• Tributyl borate is a water-white liquid. (NTP, 1992)

L-Serine beta-naphthylamide

In Stock

• CAS RN:
• 888-74-4

• Formula:
• C13H14N2O2

• InChI:
• InChI=1S/C13H14N2O2/c14-12(8-16)13(17)15-11-6-5-9-3-1-2-4-10(9)7-11/h1-7,12,16H,8,14H2,(H,15,17)/t12-/m0/s1

• InChIKey:
• JOPLDMLMXHNTAX-LBPRGKRZSA-N

• L-serine 2-naphthylamide is an L-serine derivative that is the amide obtained by formal condensation of the carboxy group of L-serine with the amino group of 2-naphthylamine. It has a role as a chromogenic compound. It is a N-(2-naphthyl)carboxamide, an amino acid amide and a L-serine derivative.

3-[2-(4,6-di-4-morpholinyl-1,3,5-triazin-2-yl)carbonohydrazonoyl]phenyl benzoate

In Stock

• CAS RN:
• 5488-74-4

• Formula:
• C25H27N7O4

• InChI:
• InChI=1S/C25H27N7O4/c33-22(20-6-2-1-3-7-20)36-21-8-4-5-19(17-21)18-26-30-23-27-24(31-9-13-34-14-10-31)29-25(28-23)32-11-15-35-16-12-32/h1-8,17-18H,9-16H2,(H,27,28,29,30)/b26-18+

• InChIKey:
• LGSCANMPYGERSL-NLRVBDNBSA-N

• 3-[2-(4,6-di-4-morpholinyl-1,3,5-triazin-2-yl)carbonohydrazonoyl]phenyl benzoate is a useful research compound. Its molecular formula is C25H27N7O4 and its molecular weight is 489.5 g/mol. The purity is usually 95%.

6-chloro-N,N'-bis(3-chlorophenyl)-1,3,5-triazine-2,4-diamine

In Stock

• CAS RN:
• 84688-74-4

• Formula:
• C15H10Cl3N5

• InChI:
• InChI=1S/C15H10Cl3N5/c16-9-3-1-5-11(7-9)19-14-21-13(18)22-15(23-14)20-12-6-2-4-10(17)8-12/h1-8H,(H2,19,20,21,22,23)

• InChIKey:
• TYANABJNBYMPNE-UHFFFAOYSA-N

• 6-chloro-N,N'-bis(3-chlorophenyl)-1,3,5-triazine-2,4-diamine is a useful research compound. Its molecular formula is C15H10Cl3N5 and its molecular weight is 366.63. The purity is usually 95%.

2-Amino-3-(dimethylamino)pyrazine

In Stock

• CAS RN:
• 89488-74-4

• Formula:
• C6H10N4

• InChI:
• InChI=1S/C6H10N4/c1-10(2)6-5(7)8-3-4-9-6/h3-4H,1-2H3,(H2,7,8)

• InChIKey:
• WBWGIOMHENHMFZ-UHFFFAOYSA-N

• 2-Amino-3-(dimethylamino)pyrazine is a useful research compound. Its molecular formula is C6H10N4 and its molecular weight is 138.174. The purity is usually 95%.

B-decachloro-1,2-dicarbadecaborane

• CAS RN:
• 18988-74-4

• Formula:
• C22H26O6

• B-decachloro-1,2-dicarbadecaborane, also known as B-decachloro-1,2-dicarbadecaborane, is a useful research compound. Its molecular formula is C22H26O6. The purity is usually 95%.

(E)-4-(5-(naphthalen-1-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid

In Stock

• CAS RN:
• 301688-74-4

• Formula:
• C18H15NO3S2

• InChI:
• InChI=1S/C18H15NO3S2/c20-16(21)9-4-10-19-17(22)15(24-18(19)23)11-13-7-3-6-12-5-1-2-8-14(12)13/h1-3,5-8,11H,4,9-10H2,(H,20,21)/b15-11+

• InChIKey:
• NMYDPSCPARBVHD-RVDMUPIBSA-N

• (E)-4-(5-(naphthalen-1-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid is a useful research compound. Its molecular formula is C18H15NO3S2 and its molecular weight is 357.44. The purity is usually 95%.

N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]oxolane-2-carboxamide

• CAS RN:
• 445288-74-4

• Formula:
• C15H16N4O4S

• InChI:
• InChI=1S/C15H16N4O4S/c20-14(13-3-1-10-23-13)18-11-4-6-12(7-5-11)24(21,22)19-15-16-8-2-9-17-15/h2,4-9,13H,1,3,10H2,(H,18,20)(H,16,17,19)

• InChIKey:
• XVYDFXMMDQACSZ-UHFFFAOYSA-N

• N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]oxolane-2-carboxamide is a useful research compound. Its molecular formula is C15H16N4O4S and its molecular weight is 348.4g/mol. The purity is usually 95%.

3-(3-oxo-3-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)propyl)benzo[d]oxazol-2(3H)-one

In Stock

• CAS RN:
• 851988-74-4

• Formula:
• C17H20N2O5

• InChI:
• InChI=1S/C17H20N2O5/c20-15(18-9-6-17(7-10-18)22-11-12-23-17)5-8-19-13-3-1-2-4-14(13)24-16(19)21/h1-4H,5-12H2

• InChIKey:
• RPNFGFYRNRLUSP-UHFFFAOYSA-N

• 3-(3-oxo-3-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)propyl)benzo[d]oxazol-2(3H)-one is a useful research compound. Its molecular formula is C17H20N2O5 and its molecular weight is 332.356. The purity is usually 95%.

N-(2-chloro-4-methylphenyl)-2-(7-methoxy-3-(((4-methoxyphenyl)amino)methyl)-2-oxoquinolin-1(2H)-yl)acetamide

In Stock

• CAS RN:
• 893788-74-4

• Formula:
• C27H26ClN3O4

• InChI:
• InChI=1S/C27H26ClN3O4/c1-17-4-11-24(23(28)12-17)30-26(32)16-31-25-14-22(35-3)8-5-18(25)13-19(27(31)33)15-29-20-6-9-21(34-2)10-7-20/h4-14,29H,15-16H2,1-3H3,(H,30,32)

• InChIKey:
• GTOXNKHIDCUHHV-UHFFFAOYSA-N

• N-(2-chloro-4-methylphenyl)-2-(7-methoxy-3-(((4-methoxyphenyl)amino)methyl)-2-oxoquinolin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C27H26ClN3O4 and its molecular weight is 491.97. The purity is usually 95%.

2,5-Dimethyl-3'-(4-methylpiperazinomethyl) benzophenone

In Stock

• CAS RN:
• 898788-74-4

• Formula:
• C21H26N2O

• InChI:
• InChI=1S/C21H26N2O/c1-16-7-8-17(2)20(13-16)21(24)19-6-4-5-18(14-19)15-23-11-9-22(3)10-12-23/h4-8,13-14H,9-12,15H2,1-3H3

• InChIKey:
• MNUBMNSIWHPROC-UHFFFAOYSA-N

• 2,5-Dimethyl-3'-(4-methylpiperazinomethyl) benzophenone is a useful research compound. Its molecular formula is C21H26N2O and its molecular weight is 322.4 g/mol. The purity is usually 95%.

Morpholine-3-carboxamide

In Stock

• CAS RN:
• 848488-74-4

• Formula:
• C5H10N2O2

• InChI:
• InChI=1S/C5H10N2O2/c6-5(8)4-3-9-2-1-7-4/h4,7H,1-3H2,(H2,6,8)

• InChIKey:
• YPSPPJRTCRMQGD-UHFFFAOYSA-N

• Morpholine-3-carboxamide is a useful research compound. Its molecular formula is C5H10N2O2 and its molecular weight is 130.15 g/mol. The purity is usually 95%.

N-cyclopropyl-1-(methylsulfonyl)-N-(thiophen-3-ylmethyl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 1234888-74-4

• Formula:
• C15H22N2O3S2

• InChI:
• InChI=1S/C15H22N2O3S2/c1-22(19,20)16-7-4-13(5-8-16)15(18)17(14-2-3-14)10-12-6-9-21-11-12/h6,9,11,13-14H,2-5,7-8,10H2,1H3

• InChIKey:
• RJDVETPGVRBRSQ-UHFFFAOYSA-N

• N-cyclopropyl-1-(methylsulfonyl)-N-(thiophen-3-ylmethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C15H22N2O3S2 and its molecular weight is 342.47. The purity is usually 95%.

1-{4-[(2E)-3-(2,6-Dichlorophenyl)prop-2-enoyl]phenyl}-1H-pyrrole-2,5-dione

In Stock

• CAS RN:
• 1365988-74-4

• Formula:
• C19H11Cl2NO3

• InChI:
• InChI=1S/C19H11Cl2NO3/c20-15-2-1-3-16(21)14(15)8-9-17(23)12-4-6-13(7-5-12)22-18(24)10-11-19(22)25/h1-11H/b9-8+

• InChIKey:
• PBWZUJOZJNTWLR-CMDGGOBGSA-N

• 1-{4-[(2E)-3-(2,6-Dichlorophenyl)prop-2-enoyl]phenyl}-1H-pyrrole-2,5-dione is a useful research compound. Its molecular formula is C19H11Cl2NO3 and its molecular weight is 372.2 g/mol. The purity is usually 95%.

N2-(3,5-dimethylphenyl)-N4-(3-fluorophenyl)-6-morpholino-1,3,5-triazine-2,4-diamine hydrochloride

In Stock

• CAS RN:
• 1179488-74-4

• Formula:
• C21H24ClFN6O

• InChI:
• InChI=1S/C21H23FN6O.ClH/c1-14-10-15(2)12-18(11-14)24-20-25-19(23-17-5-3-4-16(22)13-17)26-21(27-20)28-6-8-29-9-7-28;/h3-5,10-13H,6-9H2,1-2H3,(H2,23,24,25,26,27);1H

• InChIKey:
• WBTACQFMURZUHO-UHFFFAOYSA-N

• N2-(3,5-dimethylphenyl)-N4-(3-fluorophenyl)-6-morpholino-1,3,5-triazine-2,4-diamine hydrochloride is a useful research compound. Its molecular formula is C21H24ClFN6O and its molecular weight is 430.91. The purity is usually 95%.

N-(5,6-dimethylbenzo[d]thiazol-2-yl)-1-ethyl-N-(2-morpholinoethyl)-1H-pyrazole-5-carboxamide hydrochloride

In Stock

• CAS RN:
• 1323388-74-4

• Formula:
• C21H28ClN5O2S

• InChI:
• InChI=1S/C21H27N5O2S.ClH/c1-4-26-18(5-6-22-26)20(27)25(8-7-24-9-11-28-12-10-24)21-23-17-13-15(2)16(3)14-19(17)29-21;/h5-6,13-14H,4,7-12H2,1-3H3;1H

• InChIKey:
• ZQVBFZSBKJOFIV-UHFFFAOYSA-N

• N-(5,6-dimethylbenzo[d]thiazol-2-yl)-1-ethyl-N-(2-morpholinoethyl)-1H-pyrazole-5-carboxamide hydrochloride is a useful research compound. Its molecular formula is C21H28ClN5O2S and its molecular weight is 450. The purity is usually 95%.

(1H-indol-3-yl)(7-phenyl-1,4-thiazepan-4-yl)methanone

In Stock

• CAS RN:
• 1797288-74-4

• Formula:
• C20H20N2OS

• InChI:
• InChI=1S/C20H20N2OS/c23-20(17-14-21-18-9-5-4-8-16(17)18)22-11-10-19(24-13-12-22)15-6-2-1-3-7-15/h1-9,14,19,21H,10-13H2

• InChIKey:
• UCLIZARLNJFOSE-UHFFFAOYSA-N

• (1H-indol-3-yl)(7-phenyl-1,4-thiazepan-4-yl)methanone is a useful research compound. Its molecular formula is C20H20N2OS and its molecular weight is 336.45. The purity is usually 95%.

4-((Z)-((1S,4R)-1,7,7-trimethyl-3-oxobicyclo[2.2.1]heptan-2-ylidene)methyl)benzenesulfonic acid trihydrate

In Stock

• CAS RN:
• 2065088-74-4

• Formula:
• C17H26O7S

• InChI:
• InChI=1S/C17H20O4S.3H2O/c1-16(2)13-8-9-17(16,3)14(15(13)18)10-11-4-6-12(7-5-11)22(19,20)21;;;/h4-7,10,13H,8-9H2,1-3H3,(H,19,20,21);3*1H2/b14-10+;;;

• InChIKey:
• LSJOHJYWJCHVFJ-DYVFDRNCSA-N

• 4-((Z)-((1S,4R)-1,7,7-trimethyl-3-oxobicyclo[2.2.1]heptan-2-ylidene)methyl)benzenesulfonic acid trihydrate is a useful research compound. Its molecular formula is C17H26O7S and its molecular weight is 374.45. The purity is usually 95%.

3,3-Dimethyl-5-(6-oxabicyclo[3.2.2]nonan-4-ylamino)-5-oxopentanoic acid

Usually In Stock

• CAS RN:
• 2138388-74-4

• Formula:
• C15H25NO4

• InChI:
• InChI=1S/C15H25NO4/c1-15(2,8-14(18)19)7-13(17)16-11-5-3-10-4-6-12(11)20-9-10/h10-12H,3-9H2,1-2H3,(H,16,17)(H,18,19)

• InChIKey:
• BVLQYIRKGIQJEO-UHFFFAOYSA-N

• 3,3-Dimethyl-5-(6-oxabicyclo[3.2.2]nonan-4-ylamino)-5-oxopentanoic acid is a useful research compound. Its molecular formula is C15H25NO4 and its molecular weight is 283.368. The purity is usually 95%.